Cas no 2172450-59-6 (4-(butan-2-yl)-6-chloro-2-ethylpyrimidine)

• Product Name: 4-(butan-2-yl)-6-chloro-2-ethylpyrimidine
• CAS No: 2172450-59-6
• MF: C₁₀H₁₅ClN₂
• MW: 198.692501306534
• CID: 5895821
• PubChem ID: 165461489
• Update Time: 2025-10-28

4-(butan-2-yl)-6-chloro-2-ethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(butan-2-yl)-6-chloro-2-ethylpyrimidine
• 2172450-59-6
• EN300-1614105

• Inchi： 1S/C10H15ClN2/c1-4-7(3)8-6-9(11)13-10(5-2)12-8/h6-7H,4-5H2,1-3H3
• InChI Key： IEWZUJBVUPCDIQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(C)CC)=NC(CC)=N1

Computed Properties

• Exact Mass: 198.0923762g/mol
• Monoisotopic Mass: 198.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 25.8Ų

Additional information on 4-(butan-2-yl)-6-chloro-2-ethylpyrimidine

Research Brief on 4-(butan-2-yl)-6-chloro-2-ethylpyrimidine (CAS: 2172450-59-6): Recent Advances and Applications

The compound 4-(butan-2-yl)-6-chloro-2-ethylpyrimidine (CAS: 2172450-59-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrimidine derivative is being explored for its potential applications in drug discovery, particularly as a building block for novel therapeutic agents. Recent studies have focused on its synthetic pathways, physicochemical properties, and biological activities, positioning it as a promising candidate for further development.

One of the key areas of interest is the compound's role in the synthesis of kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. Researchers have demonstrated that 4-(butan-2-yl)-6-chloro-2-ethylpyrimidine can serve as a versatile intermediate in the design of selective kinase inhibitors. Its unique structural features, such as the chloro and ethyl substituents, contribute to its ability to modulate kinase activity with high specificity.

In addition to its applications in kinase inhibition, recent studies have explored the compound's potential in antimicrobial and antiviral therapies. Preliminary in vitro assays have shown that derivatives of 4-(butan-2-yl)-6-chloro-2-ethylpyrimidine exhibit activity against a range of bacterial and viral pathogens. These findings suggest that further optimization of this scaffold could lead to the development of new antimicrobial agents, addressing the growing challenge of antibiotic resistance.

The synthetic accessibility of 4-(butan-2-yl)-6-chloro-2-ethylpyrimidine has also been a focus of recent research. Advances in catalytic methods and green chemistry have enabled more efficient and sustainable production of this compound. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce diverse functional groups, enhancing the compound's utility in medicinal chemistry. These synthetic innovations are expected to facilitate the rapid exploration of its pharmacological potential.

Despite these promising developments, challenges remain in the optimization of 4-(butan-2-yl)-6-chloro-2-ethylpyrimidine-based therapeutics. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through systematic structure-activity relationship (SAR) studies. Ongoing research aims to elucidate the compound's pharmacokinetic and pharmacodynamic properties, which will be critical for its transition from bench to bedside.

In conclusion, 4-(butan-2-yl)-6-chloro-2-ethylpyrimidine (CAS: 2172450-59-6) represents a valuable scaffold in modern drug discovery. Its versatility in kinase inhibition, antimicrobial activity, and synthetic adaptability underscores its potential as a cornerstone for future therapeutic innovations. Continued research efforts will be essential to unlock its full potential and translate these findings into clinically relevant applications.